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Introduction

Tanuxiciclib trihydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 9
(CDK9). CDK®9 is a key transcriptional regulator, and its inhibition has emerged as a promising
therapeutic strategy in oncology. By blocking the activity of the positive transcription elongation
factor b (P-TEFb) complex, Tanuxiciclib prevents the phosphorylation of the C-terminal domain
of RNA Polymerase Il. This leads to a decrease in the transcription of short-lived anti-apoptotic
proteins, such as MCL-1, and key oncogenes like MYC, ultimately inducing cell cycle arrest
and apoptosis in cancer cells.

These application notes provide detailed protocols for evaluating the in vitro efficacy of
Tanuxiciclib trihydrochloride in cancer cell lines, focusing on cell viability, cell cycle
progression, and apoptosis induction.

Mechanism of Action: CDK9 Inhibition

Tanuxiciclib exerts its anti-cancer effects by targeting the transcriptional machinery of the cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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